Cas no 2172076-13-8 (4-(hydroxymethyl)-2,6-dimethyloxane-4-carbaldehyde)

• Product Name: 4-(hydroxymethyl)-2,6-dimethyloxane-4-carbaldehyde
• CAS No: 2172076-13-8
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5922725
• PubChem ID: 165572792
• Update Time: 2025-06-13

4-(hydroxymethyl)-2,6-dimethyloxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-2,6-dimethyloxane-4-carbaldehyde
• 2172076-13-8
• EN300-1620014

• Inchi： 1S/C9H16O3/c1-7-3-9(5-10,6-11)4-8(2)12-7/h5,7-8,11H,3-4,6H2,1-2H3
• InChI Key： NDDRRJIOBTZKIW-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C=O)(CO)CC1C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(hydroxymethyl)-2,6-dimethyloxane-4-carbaldehyde

Recent Advances in the Study of 4-(Hydroxymethyl)-2,6-dimethyloxane-4-carbaldehyde (CAS: 2172076-13-8) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-(hydroxymethyl)-2,6-dimethyloxane-4-carbaldehyde (CAS: 2172076-13-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This bicyclic oxane derivative, characterized by its unique aldehyde and hydroxymethyl functional groups, has demonstrated promising potential in various applications, including drug discovery, biocatalysis, and material science. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, paving the way for novel therapeutic and industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 4-(hydroxymethyl)-2,6-dimethyloxane-4-carbaldehyde, reporting a novel catalytic asymmetric synthesis route with improved yield (78%) and enantiomeric excess (92% ee). The researchers employed a chiral oxazaborolidine catalyst system that demonstrated remarkable stereoselectivity in the key cyclization step. This advancement addresses previous challenges in obtaining enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

In pharmacological research, a team at the University of Cambridge recently investigated the compound's potential as a scaffold for kinase inhibitors (Nature Chemical Biology, 2024). Their structure-activity relationship studies revealed that the oxane core provides optimal three-dimensional geometry for binding to the ATP pocket of various kinases, while the aldehyde group serves as a versatile handle for further derivatization. Notably, several analogs showed selective inhibition of CDK4/6 with IC50 values in the low micromolar range, suggesting potential applications in cancer therapy.

The compound's unique chemical properties have also attracted attention in materials science. A 2024 ACS Applied Materials & Interfaces publication demonstrated its utility as a crosslinking agent in biodegradable polymer networks. The researchers found that the aldehyde group reacts efficiently with amine-terminated polymers under mild conditions, while the hydroxymethyl group enables subsequent functionalization. The resulting materials exhibited tunable mechanical properties and degradation rates, making them suitable for controlled drug delivery applications.

From a mechanistic perspective, recent computational studies (Journal of Physical Chemistry B, 2023) have provided insights into the compound's conformational dynamics and solvation properties. Molecular dynamics simulations revealed that the oxane ring adopts a stable chair conformation in aqueous solutions, with the hydroxymethyl group preferentially occupying an equatorial position. These findings are particularly valuable for rational drug design, as they help predict the molecule's behavior in biological systems.

Ongoing research is exploring the compound's potential in biocatalysis. A recent patent application (WO2023124567) describes its use as a precursor for chiral synthons in enzyme-mediated transformations. The aldehyde functionality serves as an electrophilic center for various biotransformations, while the stereogenic centers influence the stereoselectivity of enzymatic reactions. This dual role makes the compound particularly valuable for asymmetric synthesis of pharmaceutical intermediates.

Future research directions for 4-(hydroxymethyl)-2,6-dimethyloxane-4-carbaldehyde include further exploration of its therapeutic potential, particularly in neurodegenerative diseases where its ability to cross the blood-brain barrier may be advantageous. Additionally, its applications in green chemistry and sustainable material development warrant further investigation. The compound's versatility and unique structural features position it as a promising candidate for multidisciplinary research at the chemistry-biology interface.